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Compound of Interest

Compound Name: 6-Hydroxyflavone

Cat. No.: B191506 Get Quote

Essential Safety and Handling Guide for 6-
Hydroxyflavone
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 6-Hydroxyflavone, including personal protective equipment

(PPE), operational procedures, and disposal plans.

Chemical Identifier:

Name: 6-Hydroxyflavone

CAS Number: 6665-83-4

Molecular Formula: C₁₅H₁₀O₃

Molecular Weight: 238.24 g/mol [1]

Hazard Identification and Classification
6-Hydroxyflavone is classified as an irritant.[1] It is crucial to be aware of its potential hazards

to ensure appropriate safety measures are in place.

GHS Hazard Statements:
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H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning[1][2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-Hydroxyflavone to

minimize exposure and ensure personal safety.

PPE Category Item Specification

Eye/Face Protection
Safety glasses or chemical

safety goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[5]

Skin Protection Chemical-impermeable gloves

Gloves must be inspected prior

to use. The selected protective

gloves have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.[2][3]

Lab coat or protective clothing

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5] Fire/flame

resistant and impervious

clothing is also recommended.

[2]

Respiratory Protection
NIOSH (US) or CEN (EU)

approved respirator

Use a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[2]

[3] A particle filter is a

recommended filter type.[5]
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Quantitative Safety Data
While specific occupational exposure limits for 6-Hydroxyflavone are not currently available,

the following toxicological data provides insight into its relative toxicity.

Data Point Value Species Route

LD50 > 2,000 mg/kg Mouse Intragastric

Source:[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for laboratory safety. The following

procedural steps provide clear guidance for managing 6-Hydroxyflavone from receipt to

disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2][5]

Incompatibilities: Store apart from foodstuff containers and incompatible materials such as

strong oxidizing agents.[2][5]

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.

Handling Procedures
Ventilation: Handle in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation of dust or vapors.[2][5]

Avoid Dust Formation: Take precautions to avoid the formation of dust and aerosols during

handling.[2][5][7]

Personal Hygiene: Wash hands thoroughly after handling.[2]
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Spill Prevention: Use non-sparking tools and prevent fire caused by electrostatic discharge.

[2]

Accidental Release Measures
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate: Evacuate personnel from the immediate spill area.[2]

Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[2]

Cleanup:

Wear appropriate PPE as outlined above.

For solid spills, sweep up and shovel the material into a suitable, closed container for

disposal.[5] Avoid creating dust.[5]

For liquid spills, use an inert absorbent material to contain and collect the spill.

Decontamination: Wash the spill area thoroughly with soap and water.[7]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection: Collect waste 6-Hydroxyflavone and any contaminated materials (e.g.,

gloves, absorbent pads) in a clearly labeled, sealed container.

Disposal: Dispose of the contents and container at an approved waste disposal facility.[2] Do

not empty into drains.[5]

Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][7]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[2][3][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Visual Workflow: Chemical Spill Response
The following diagram illustrates the step-by-step workflow for responding to a 6-
Hydroxyflavone spill.
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Initial Actions

Assessment & Preparation

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Hazard

Don Appropriate PPE

Gather Spill Kit

Contain Spill

Sweep/Absorb Material

Collect Waste in Labeled Container

Decontaminate Area

Dispose of Waste

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for a 6-Hydroxyflavone Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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